Cas no 187164-23-4 (1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-)

1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)- structure
187164-23-4 structure
Product Name:1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-
CAS No:187164-23-4
MF:C8H8Cl2O2
MW:207.05392074585
CID:1382927
PubChem ID:53903919
Update Time:2025-04-20

1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-
    • (1S)-1-(2,4-dichlorophenyl)-1,2-Ethanediol
    • (1S)-1-(2,4-dichlorophenyl)ethane-1,2-diol
    • (S)-1-(2,4-Dichlorophenyl)-1,2-ethanediol
    • (s)-1-(2,4-dichlorophenyl)ethane-1,2-diol
    • SCHEMBL7453698
    • DTXSID00707547
    • DB-353237
    • 187164-23-4
    • Inchi: 1S/C8H8Cl2O2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,11-12H,4H2/t8-/m1/s1
    • InChI Key: HZAZETJSOZQUJL-MRVPVSSYSA-N
    • SMILES: ClC1C=C(C=CC=1[C@@H](CO)O)Cl

Computed Properties

  • Exact Mass: 205.99024
  • Monoisotopic Mass: 205.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 40.46
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